2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate

• IUPAC Name: (2-acetylphenyl) 2-(2-chloro-6-nitrophenyl)sulfanylbenzoate
• InChI: InChI=1S/C21H14ClNO5S/c1-13(24)14-7-2-4-11-18(14)28-21(25)15-8-3-5-12-19(15)29-20-16(22)9-6-10-17(20)23(26)27/h2-12H,1H3
• InChI Key: UPAGAMZQBBVTCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OC(=O)C2=CC=CC=C2SC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C21H14ClNO5S
• Molecular Weight: 427.9 g/mol

Description

2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the thioester family of compounds, which are known for their diverse range of biological activities. In

Mechanism of Action

The mechanism of action of 2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cell growth and division. This inhibition may lead to the death of cancer cells and the prevention of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate has a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. It may also have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate in lab experiments is that it has potent anti-cancer activity, making it a promising candidate for the development of new cancer drugs. However, one limitation is that it may have toxic effects on healthy cells, which could limit its use in clinical settings.

Future Directions

There are many potential future directions for research on 2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate. One area of research is in the development of new cancer drugs that are based on this compound. Researchers may also investigate its potential use in the development of new electronic materials. Additionally, studies could be conducted to further understand its mechanism of action and its effects on healthy cells.

Synthesis Methods

The synthesis of 2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate involves the reaction of 2-acetylphenol with 2-chloro-6-nitrobenzenethiol in the presence of a base. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform, and the product is purified by column chromatography.

Scientific Research Applications

2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate has been studied for its potential applications in a variety of scientific fields. One area of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity, and it may be able to inhibit the growth of cancer cells.
Another area of research is in the development of new materials for use in electronic devices. 2-acetylphenyl 2-[(2-chloro-6-nitrophenyl)thio]benzoate has been shown to have good electrical conductivity and may be useful in the development of new electronic materials.